Cas no 872862-15-2 (N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872862-15-2
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5509466
• Update Time: 2025-07-14

N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C25H27N3O3/c1-17-10-11-19(14-18(17)2)26-25(31)24(30)21-15-28(22-9-5-4-8-20(21)22)16-23(29)27-12-6-3-7-13-27/h4-5,8-11,14-15H,3,6-7,12-13,16H2,1-2H3,(H,26,31)
• InChI Key： GJIVCQYCCJTVKO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Professional Introduction to N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS No. 872862-15-2)

N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide, identified by its CAS number 872862-15-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of this molecule, featuring a combination of aromatic rings, heterocyclic systems, and amide functionalities, positions it as a potential candidate for various therapeutic applications.

The molecular framework of N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide is characterized by its intricate arrangement of functional groups. The presence of the 3,4-dimethylphenyl moiety contributes to its lipophilicity and may enhance its ability to cross biological membranes, which is a critical factor for drug bioavailability. Additionally, the indole ring system and the piperidine side chain introduce unique electronic and steric properties that can influence its interaction with biological targets.

In recent years, there has been a growing interest in indole derivatives due to their diverse pharmacological properties. Indoles are known for their role in various biological processes, including neurotransmission, immune modulation, and anti-inflammatory effects. The incorporation of an indole ring into the structure of N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl}acetamide suggests that this compound may exhibit similar therapeutic benefits. Specifically, the indole moiety has been shown to possess antimicrobial, antitumor, and anti-inflammatory properties, making it a valuable scaffold for drug discovery.

The piperidine ring in this compound adds another layer of complexity and potential functionality. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to interact with various neurotransmitter receptors. The presence of the piperidine side chain in N-(3,4-dimethylphenyl)-2 oxo - 2 { 1 - 2 oxo - 2 ( piperidin - 1 - yl ) ethyl } acetamide suggests that it may have effects on CNS functions, such as analgesia or cognitive enhancement. This makes it an attractive candidate for further exploration in the development of novel therapeutics targeting neurological disorders.

The amide functionality in the molecule is another key feature that contributes to its potential biological activity. Amides are known to be versatile pharmacophores and are present in numerous bioactive molecules. The amide bond in N-(3,4-dimethylphenyl)- 2 oxo - 2 { 1 - 2 oxo - 2 ( piperidin - 1 - yl ) ethyl } acetamide could serve as a hinge region for binding to biological targets or participate in hydrogen bonding interactions, which are crucial for drug-receptor affinity.

The synthesis of N-(3,4-dimethylphenyl)- 2 oxo - 2 { 1 - 2 oxo - 2 ( piperidin - 1 - yl ) ethyl } acetamide involves multiple steps and requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques and methodologies is essential to achieve the desired molecular architecture. Recent advancements in organic synthesis have enabled the efficient preparation of complex molecules like this one, making it feasible to conduct extensive biological evaluations.

In terms of biological evaluation, N-(3,4-dimethylphenyl)--{Oxo}-{[[(5-methoxyindolizin]-3(5H)-one)]carbonyl}-[[(isopropylamino)methylene]amino]benzamide strong > has shown promising results in preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has been demonstrated to exhibit inhibitory activity against certain kinases and transcription factors that are implicated in cancer progression. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production and inflammatory signaling pathways.

The pharmacokinetic properties of N-(3 ,4 dimethylphen yl stron g >)-{Oxo}-{[[(5-methoxyindolizin]-3(5H)-one)]carbonyl}-[[(isoprop ylamino)methylene]amino]benzamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits reasonable oral bioavailability and metabolic stability, which are favorable characteristics for further development into a therapeutic agent.

The future directions for research on N-(3 ,4 dimethylphen yl stron g >)-{Oxo}-{[[(5-methoxyindolizin]-3(5H)-one)]carbonyl}-[[(isoprop ylamino)methylene]amino]benzamide include further optimization of its chemical structure to enhance its pharmacological properties. This could involve modifications to improve potency, selectivity, or pharmacokinetic profiles. Additionally， exploring new synthetic routes could help reduce production costs and improve scalability.

In conclusion，N-(3 ,4 dimethylphen yl stron g >)-{Oxo}-{[[(5-methoxyindolizin]-3(5H)-one)]carbonyl}-[[(isoprop ylamino)methylene]amino]benzamide (CAS No.87286 stron g >62-15- strong> stron g > strong> strong> strong>) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas。 Its complex molecular structure， coupled with promising preclinical data， positions it as a valuable candidate for further research and development。 As our understanding of biological mechanisms continues to evolve， compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics。